DISPERSE ORANGE 45

Specification

• CAS No.: 12223-27-7
• Molecular Formula: C9H9ClO4S
• Molecular Weight: 0

Introduction

Chemical Identity and Structural Properties

Disperse Orange 45 is an azo dye classified within the broader family of disperse dyes, which are non-ionic colorants specifically designed for hydrophobic synthetic fibers.

Identification Parameters

The following table summarizes the key identification parameters for Disperse Orange 45:

Parameter	Details
Chemical Name	Disperse Orange 45
CAS Registry Number	12223-27-7
Color Index (C.I.) Number	Not specified in available data
Synonyms	Cibacet Orange 5RL, Terasil Orange 5RL
Appearance	Red powder
Molecular Formula	C15H11NO2 (according to some sources)
Molecular Weight	237.25

Physical and Chemical Properties

The physical and chemical properties of Disperse Orange 45 are crucial for understanding its behavior in various applications:

Property	Value
Melting Point	204-206°C
Boiling Point	481.1°C at 760 mmHg
Solubility in Water	Insoluble (3.3E-4 g/L at 25°C)
Appearance	Red powder
Recommended Storage Temperature	2-8°C

These properties highlight the compound's stability at room temperature and its hydrophobic nature, which aligns with its application as a disperse dye for synthetic fibers.

Applications in the Textile Industry

Disperse Orange 45 has established significance in the textile industry, particularly in the dyeing of synthetic materials.

Primary Applications

Disperse Orange 45 is primarily used for dyeing synthetic fibers, with particular effectiveness in polyester applications. Its excellent color properties and stability make it suitable for various textile applications requiring vibrant orange hues.

Performance Characteristics

The dye is valued in the textile industry for several key performance attributes:

• Excellent lightfastness - resists fading when exposed to light

• Superior washfastness - maintains color integrity during washing processes

• Good penetration into hydrophobic fibers

• Vibrant orange coloration

These properties make Disperse Orange 45 particularly valuable in applications where color retention and durability are essential.

Chemical Structure and Reaction Mechanisms

Chemical Structure

Disperse Orange 45 belongs to the azo dye family, characterized by the presence of one or more azo groups (-N=N-) that serve as chromophores responsible for the compound's color properties. The specific structure includes azo linkages that contribute to its vibrant orange color and stability.

Dyeing Mechanism

The dyeing mechanism of Disperse Orange 45 involves:

• Dispersion of the dye particles in an aqueous medium using dispersing agents

• Adsorption of the dye onto the fiber surface

• Diffusion of the dye molecules into the fiber structure

• Fixation within the polymer matrix through physical interactions

This process allows the non-ionic dye to effectively color hydrophobic synthetic fibers that cannot be dyed with water-soluble dyes.

Hazard Type	Classification
GHS Pictogram	GHS07 (Warning)
Hazard Statement	H317: May cause an allergic skin reaction
Signal Word	Warning

First Aid Measures

In case of exposure, the following first aid measures are recommended:

Exposure Route	Recommended Action
Skin Contact	Wash with plenty of water; remove contaminated clothing; seek medical attention if irritation occurs
Eye Contact	Rinse cautiously with water for several minutes; remove contact lenses if present; continue rinsing
Inhalation	Move to fresh air; keep at rest in a position comfortable for breathing
Ingestion	Rinse mouth; do not induce vomiting; seek medical attention

Environmental Impact and Sustainability

Environmental Considerations

Like other disperse dyes, Disperse Orange 45 presents certain environmental challenges that must be addressed in its production and application:

• Limited biodegradability due to its synthetic nature

• Potential for bioaccumulation in aquatic environments

• Concerns regarding the release of aromatic amines upon degradation

• Contributions to carbon footprint in textile production

Carbon Footprint Analysis

Research into disperse dyes has shown that their production carries significant carbon footprints. While specific data for Disperse Orange 45 (DO) is limited, comparative studies of disperse dyes indicate carbon emissions of approximately 7.48 t CO₂eq/t for disperse orange dyes, which is slightly lower than disperse blue (8.36 t CO₂eq/t) and disperse red (8.07 t CO₂eq/t) variants.

The carbon footprint of disperse dyes like Disperse Orange 45 primarily stems from:

• Material inputs (>65% of total emissions)

• Energy consumption during production

• Wastewater treatment processes

The largest contributors to these emissions include dispersing agents, liquid ammonia consumption, steam usage, and electricity consumption in the production process.

Comparison with Other Disperse Orange Dyes

Comparative Analysis

Disperse Orange 45 represents one of several disperse orange dyes used in the textile industry. The following table compares key aspects of Disperse Orange 45 with other common disperse orange variants:

Property	Disperse Orange 45	Disperse Orange 3	Disperse Orange 1
CAS Number	12223-27-7	730-40-5	2581-69-3
Chemical Formula	C15H11NO2	C12H10N4O2	C18H14N4O2
Molecular Weight	237.25	242.23	318.34
Primary Application	Polyester dyeing	Acetate, nylon, silk, wool dyeing	Textile dyeing
Color	Red to orange powder	Red to dark brown powder	Brown powder

This comparison highlights the specific properties and applications that distinguish Disperse Orange 45 from other disperse orange dyes used in the industry.

Production and Manufacturing Processes

Synthesis Route

The production of disperse orange dyes, including Disperse Orange 45, typically involves several key steps:

• Dye synthesis reaction to create the orange dye molecules

• Addition of dispersing agents and surfactants

• Processing through techniques such as sand milling and homogenization

• Spray drying to achieve the final powder form

Specific synthesis information for Disperse Orange 45 is limited in available literature, but the process generally follows established dye synthesis pathways for azo compounds.

Quality Control Parameters

Quality control in the production of Disperse Orange 45 focuses on several key parameters:

• Color strength and shade consistency

• Particle size distribution

• Dispersion stability

• Purity and dye content

• Performance characteristics including lightfastness and washfastness

These parameters ensure the consistent performance of the dye in textile applications.